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Compound of Interest

Compound Name: (S)-1,2-Decanediol

CAS No.: 84276-14-2

Cat. No.: B1586682 Get Quote

Executive Summary & Chemical Profile
(S)-1,2-Decanediol is a vicinal diol commonly used as a pharmaceutical intermediate,

emollient, or surfactant.[1][2] While it is not classified as a P-listed or U-listed acute toxin under

RCRA (Resource Conservation and Recovery Act), its disposal requires strict adherence to

organic waste protocols due to its aquatic toxicity potential and low water solubility.

Improper disposal into municipal water systems can result in phase separation, clogging of

filtration membranes, and regulatory fines due to high Chemical Oxygen Demand (COD).
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Parameter Specification

Chemical Name (S)-1,2-Decanediol

CAS Number 84276-14-2 (Specific); 1119-86-4 (Racemic)

Physical State White crystalline solid / Powder

Flash Point >110°C (Combustible)

Water Solubility Low (Hydrophobic alkyl chain)

Primary Hazard Eye Irritation (H319); Chronic Aquatic Toxicity

RCRA Status
Non-regulated (unless mixed with listed

solvents)

Hazard Assessment: The "Why" Behind the Protocol
Expert Insight: Many researchers mistake 1,2-decanediol for a benign alcohol like ethanol.[1]

This is a critical error. The C10 carbon chain confers significant hydrophobicity.

Aquatic Toxicity: Unlike short-chain alcohols, 1,2-decanediol can persist in aquatic

environments and exhibit chronic toxicity to invertebrates (e.g., Daphnia magna). Action:

Zero-discharge policy for sink/drain disposal.

Phase Separation: If poured into aqueous waste streams, it will likely precipitate or form a

film, complicating downstream waste treatment. Action: Segregate into organic waste

streams.

Combustibility: While stable, it adds fuel load. Action: Compatible with high-BTU incineration

streams.[1]

Operational Disposal Workflow
Decision Logic (Visualized)
The following diagram outlines the decision-making process for disposing of (S)-1,2-
Decanediol, ensuring compliance with RCRA and local EHS standards.
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Self-Validating Safety Check

Waste Generation:
(S)-1,2-Decanediol

Determine Physical State

Pure Solid / Debris
(Powder, Wipes, Weigh Boats)

Solid

Solution / Mixture

Liquid

Solid Chemical Waste Bin
(Label: Organic Solid)

Bag & Tag

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Check for Precipitation/
Phase Separation

Non-Halogenated Organic Waste
(High BTU Incineration)

No (e.g., MeOH, DMSO)

Halogenated Organic Waste
(Specialized Incineration)

Yes

Click to download full resolution via product page

Caption: Decision tree for segregating (S)-1,2-Decanediol waste based on physical state and

solvent compatibility.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance, Spills, Contaminated
Debris)
Applicability: Expired reagent, contaminated paper towels, weigh boats.[1]

Containment: Collect solids in a clear polyethylene bag or a dedicated wide-mouth HDPE jar.
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Labeling: Affix a hazardous waste label.

Constituents: "(S)-1,2-Decanediol 100%"[1][2]

Hazard Checkbox: "Irritant" (if applicable on your label format), "Toxic to Aquatic Life".

Segregation: Do not mix with strong oxidizers (e.g., permanganates, perchlorates) in the

solid waste bin to prevent exothermic reactions.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors.

Solvent Compatibility Check (The Self-Validating Step):

Procedure: Before adding to a main waste carboy, take a 10mL aliquot of the waste

stream and mix with 1mL of the Decanediol solution.

Observation: Watch for immediate precipitation or heat generation.

Why? Decanediol is hydrophobic. Adding it to a high-water-content "aqueous" waste drum

will cause it to float or crash out, potentially clogging the drum vent.[1][2]

Selection:

If dissolved in Ethanol/Methanol/DMSO: Dispose in Non-Halogenated Organic waste.

If dissolved in DCM/Chloroform: Dispose in Halogenated Organic waste.

Transfer: Use a funnel to prevent spills. Wipe the funnel neck immediately; residual

decanediol can crystallize and unseat the cap seal.

Emergency Response: Spill Management
Scenario: You drop a 50g bottle of (S)-1,2-Decanediol powder on the lab floor.[1]

PPE Upgrade: Standard lab coat and nitrile gloves are sufficient. Wear safety goggles (dust

hazard).
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Dry Clean-up:

DO NOT wet the powder initially. This creates a slippery, greasy sludge that is difficult to

remove.

Sweep the dry powder gently into a dustpan to minimize airborne dust.

Place collected powder into the Solid Chemical Waste container.

Wet Polish:

Once the bulk solid is removed, clean the residue with a paper towel soaked in ethanol or

isopropanol (Decanediol is soluble in alcohol).

Follow with a soap and water wash.[3][4]

Disposal: Treat all cleanup materials (wipes, gloves) as solid chemical waste.

Regulatory & Compliance Context
RCRA (USA): 1,2-Decanediol is not a listed hazardous waste (40 CFR 261).[1] However, if

the waste solution is ignitable (Flash point < 60°C due to solvents), it carries the D001 waste

code.

ECHA (EU): Classified under Aquatic Chronic 3 (H412) in some jurisdictions. Disposal must

ensure no release to the environment.

Inventory Tracking: Deduct the disposed amount from your chemical inventory system (e.g.,

CISPro, ChemInventory) to maintain accurate threshold limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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